Cas no 89292-93-3 (1H-1,2,4-Triazol-3-amine, 5-[4-(2-phenylethyl)-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-(2-phenylethyl)-1-piperazinyl]-
• CAS No: 89292-93-3
• MF: C₁₄H₂₀N₆
• MW: 272.348801612854
• CID: 605201
• PubChem ID: 13267633
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-(2-phenylethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-(2-phenylethyl)-1-piperazinyl]-
• 3-[4-(2-phenylethyl)piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• DTXSID20533249
• SCHEMBL11205135
• SCHEMBL16825857
• CHEMBL155090
• 89292-93-3

• Inchi： 1S/C14H20N6/c15-13-16-14(18-17-13)20-10-8-19(9-11-20)7-6-12-4-2-1-3-5-12/h1-5H,6-11H2,(H3,15,16,17,18)
• InChI Key： IHRSKYQIDBNEQY-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCN(C2=NNC(N)=N2)CC1

Computed Properties

• Exact Mass: 272.17494466g/mol
• Monoisotopic Mass: 272.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.1Ų